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Compound of Interest

Compound Name: Lansoprazole Sulfone

Cat. No.: B1674484 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Lansoprazole Sulfone, a known human metabolite of

Lansoprazole.[1][2][3] Adherence to these guidelines is critical for maintaining a safe laboratory

environment.

Hazard Identification and Classification
Lansoprazole Sulfone is classified as harmful if swallowed and can cause skin and serious

eye irritation.[4] It may also cause respiratory irritation.[4]

GHS Hazard Statements:

H302: Harmful if swallowed[1][4][5]

H315: Causes skin irritation[4][5]

H319: Causes serious eye irritation[4][5]

H335: May cause respiratory irritation[4][5]

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
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P264: Wash hands thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

P301+P317: IF SWALLOWED: Get medical help.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.[5][6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][6]

Personal Protective Equipment (PPE)
Consistent and proper use of personal protective equipment is the most effective way to

prevent exposure. The following table summarizes the required PPE for handling

Lansoprazole Sulfone.

Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Safety goggles with side-

shields or safety glasses

Must conform to EN 166 (EU)

or NIOSH (US) standards.[7]

Hands Protective gloves

Nitrile or latex gloves are

recommended.[8] Inspect

gloves prior to use.[7]

Skin/Body

Impervious clothing, long-

sleeved clothing, chemical-

resistant apron

Provides protection against

skin contact.[9][10]

Respiratory

Suitable respirator, effective

dust mask, or respirator with

dust filter

Use in well-ventilated areas or

under a fume hood.[6][9][10]

Respirator selection should be

based on a risk assessment.[8]
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Proper handling and storage are crucial to maintain the integrity of Lansoprazole Sulfone and

ensure the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.[7][9]

Avoid the formation and inhalation of dust and aerosols.[7][8][9]

Use only in well-ventilated areas or with appropriate exhaust ventilation, such as a laboratory

fume hood.[6][7][9]

Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[5][8]

Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[7][9][10]

Store at room temperature for the solid form.[6][10] Specific temperatures of -20°C for

powder or -80°C in solvent have also been noted.[9]

Protect from light and sources of ignition.[6][9][10]

Store away from incompatible materials such as strong acids and bases.[6]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate potential harm.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[11]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[11] If skin irritation persists, consult a

physician.[8]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[6][11] Remove contact lenses if

present and easy to do.[5][6] Seek immediate

medical attention.[8][11]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[11]

Fire Fighting:

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[7][8]

[9]

Specific Hazards: May emit irritant fumes during combustion.[9] Hazardous combustion

products can include carbon oxides, nitrogen oxides, and sulfur oxides.[7]

Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[7][8][9]

Accidental Release:

Evacuate unnecessary personnel and ensure adequate ventilation.[6][9]

Wear appropriate personal protective equipment.[7][9]
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Avoid generating dust.[7]

Contain the spill and clean it up using an absorbent material like diatomite or universal

binders.[5][9]

Collect the spilled material into a suitable container for disposal.[6][7]

Clean the contaminated surface thoroughly.[7][8]

Prevent the product from entering drains or water courses.[6][8][9]

Disposal Plan
Dispose of Lansoprazole Sulfone and its contaminated packaging in accordance with all

federal, state, and local regulations.[7] It is recommended to use a licensed hazardous material

disposal company.[7] Do not dispose of it with household garbage or allow it to reach the

sewage system.[4]

Visualized Workflows
To further clarify the procedural guidance, the following diagrams illustrate key workflows for

handling Lansoprazole Sulfone.
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Safe Handling Workflow

Preparation:
- Don appropriate PPE

- Ensure proper ventilation

Handling:
- Avoid dust/aerosol formation
- Avoid contact with skin/eyes

Post-Handling:
- Wash hands thoroughly

- Clean work area

Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area

Click to download full resolution via product page

Caption: A workflow for the safe handling of Lansoprazole Sulfone.
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Accidental Spill Response

Evacuate Area & Don PPE

Contain Spill
(Use absorbent material)

Collect Material
(Into a suitable container)

Clean & Decontaminate Surface

Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an accidental spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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